2-chloro-N-methoxy-N-methylpropanamide
Overview
Description
“2-chloro-N-methoxy-N-methylpropanamide” is a chemical compound . It is also known as a Weinreb amide . It has been used in the preparation of 2-heptyl-3-hydroxy-4 (1H)-quinolone (Pseudomonas quinolone signal or PQS) and structurally related 2-alkyl-4-quinolones having biological activity .
Synthesis Analysis
The synthesis of “2-chloro-N-methoxy-N-methylpropanamide” involves chemical reactions with other compounds. It has been used as a starting reagent for the one-pot synthesis of 2-heptyl-3-hydroxyl-4 (1H)-quinolone (PQS), a signaling molecule in the quorum sensing of Pseudomonas aeruginosa .
Molecular Structure Analysis
The molecular structure of “2-chloro-N-methoxy-N-methylpropanamide” can be represented by the InChI code 1S/C4H8ClNO2/c1-6(8-2)4(7)3-5/h3H,1-2H3,(H,6,7)
. The molecular weight of this compound is 151.59 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-chloro-N-methoxy-N-methylpropanamide” include a molecular weight of 151.59 . It is a solid at room temperature .
Scientific Research Applications
Enantioselective Synthesis
2-Chloro-N-methoxy-N-methylpropanamide derivatives have been applied in the enantioselective synthesis of complex molecules. For example, an N-methoxy-N-methylamide derived from (S)-methylpyroglutamate facilitated the addition of Grignard reagents, leading to the synthesis of piperidines and their chloro analogs. These methodologies are crucial in the preparation of enantioenriched compounds, which are important in drug discovery and development (Calvez, Chiaroni, & Langlois, 1998).
Synthesis from Carboxylic Acids
Another significant application is the conversion of carboxylic acids into their corresponding N-methoxy-N-methylamides using coupling agents such as 2-chloro-1-methylpyridinium iodide. This reaction proceeds without racemization, which is particularly beneficial when chiral carboxylic acids are used, indicating its importance in synthetic organic chemistry for maintaining stereochemical integrity (Sibi, Stessman, Schultz, Christensen, Lu, & Marvin, 1995).
Antifungal Activity
2-Chloro-N-methoxy-N-methylpropanamide derivatives also show potential in antifungal applications. A study on substituted 3,3,3-trifluoro-2-methoxy-N-methyl-N,2-diphenylpropanamides synthesized from α-hydroxyacetamide demonstrated moderate antifungal activity, highlighting the potential of such compounds in addressing fungal infections (Yang, Zhu, Cui, Li, Zhao, & Liu, 2017).
Pyruvate Dehydrogenase Kinase Inhibition
In the realm of biochemistry and pharmaceuticals, derivatives of 2-chloro-N-methoxy-N-methylpropanamide, such as anilides of (R)-trifluoro-2-hydroxy-2-methylpropionic acid, have been optimized as inhibitors of pyruvate dehydrogenase kinase (PDHK). These inhibitors play a crucial role in metabolic diseases by potentially modulating the metabolic pathway, thus offering a therapeutic strategy for diseases characterized by altered metabolism (Bebernitz et al., 2000).
Emmons-Horner Wittig Reagent
Diethyl (N-methoxy-N-methylcarbamoylmethyl)phosphonate, prepared from 2-chloro-N-methoxy-N-methylpropanamide, has been used as a Wittig reagent, which is crucial for converting aldehydes and ketones into compounds containing an α,β-unsaturated N-methoxy-N-methylamide group. This highlights its utility in organic synthesis, particularly in the formation of double bonds with high E selectivity (Netz & Seidel, 1992).
properties
IUPAC Name |
2-chloro-N-methoxy-N-methylpropanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10ClNO2/c1-4(6)5(8)7(2)9-3/h4H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYQRVYOYDVHKLP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N(C)OC)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-methoxy-N-methylpropanamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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